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Compound of Interest

Compound Name: Red 7

Cat. No.: B1170729

Abstract: This technical guide provides an in-depth analysis of the light stability and
photodegradation mechanisms of C.I. Pigment Red 7 (C.I. 12420). It is intended for
researchers, scientists, and professionals in drug development and other fields where colorant
stability is critical. This document consolidates key performance data, outlines detailed
experimental protocols for stability assessment, and illustrates the chemical pathways involved
in degradation.

Introduction to Pigment Red 7

C.l1. Pigment Red 7, identified by CAS number 6471-51-8, is a synthetic organic colorant
belonging to the monoazo class of pigments.[1][2] Its chemical structure is based on a
Naphthol AS derivative.[1] Due to its brilliant red hue and strong color, it is utilized in a variety
of applications, including printing inks, coatings, plastics, and cosmetics.[1][3] Understanding
its behavior upon exposure to light is paramount for predicting the long-term color stability and
performance of finished products. The degradation of the pigment, primarily driven by
ultraviolet (UV) radiation, involves the cleavage of its chromophoric azo bond, leading to color
fading.[4][5]

Physicochemical and Stability Properties

Pigment Red 7 is characterized by its chemical formula, C2sH19CI2N302, and a molecular
weight of 464.34 g/mol .[1][6] Its overall stability is generally considered very good, particularly
its resistance to light. However, its performance can be influenced by the chemical environment
and the matrix in which it is dispersed.
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Table 1: General Properties of Pigment Red 7

Property Value Reference
C.l. Name Pigment Red 7, 12420 [1][6]
CAS Number 6471-51-8 [1][6]
Chemical Class Monoazo [1112]
Molecular Formula C25H19CI2N302 [1][6]
| Molecular Weight | 464.34 |[1] |
Table 2: Resistance and Fastness Ratings for Pigment Red 7
Property Rating Scale Rating Reference
) Blue Wool Scale (1-
Lightfastness - [1]
8)
) Max Temp (°C, 20
Heat Resistance ) 150 [1]
min)
Water Resistance (1-5) 5 [1]
Acid Resistance (5%
(1-5) 4-5 [1]
HCI)
Alkali Resistance (5%
(2-5) 4-5 [1]
NazCOs3)
PVC Migration (2-5) 1-2 [1]
Soap Bleeding (1-5) 3-4 [1]

Note: For resistance and fastness scales, 1 represents poor performance and 5 (or 8 for

Lightfastness) represents excellent performance.

Mechanisms of Photodegradation
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The photodegradation of organic pigments like Pigment Red 7 is a complex process initiated
by the absorption of light energy, particularly in the UV spectrum.[5] The energy absorbed can
excite the pigment molecule, making it susceptible to chemical reactions that break down its
structure and destroy the chromophore responsible for its color.

The primary mechanism for azo pigments is the oxidative or reductive cleavage of the azo (—
N=N-) bond.[4] In the presence of oxygen and UV light, highly reactive oxygen species (ROS),
such as hydroxyl radicals, are generated.[4][7] These ROS are strong oxidizing agents that
attack the azo linkage, leading to the formation of smaller, often colorless, aromatic
intermediates like amines and phenols.[8][9] This process follows pseudo-first-order kinetics in

many experimental setups.[4][7][8]
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Caption: General photo-oxidative degradation pathway for Pigment Red 7.

In certain chemical environments, degradation can follow different pathways. For instance, the
presence of phosphoric acid has been shown to cause a color shift from red to orange, which is
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attributed to the complexation of the pigment's calcium ion with the acid over time, altering its
absorption spectrum.[3]

Experimental Protocols for Stability Assessment

To evaluate the light stability of Pigment Red 7, accelerated weathering protocols are employed
to simulate long-term exposure to indoor or outdoor conditions in a condensed timeframe.

Protocol: Xenon Arc Accelerated Weathering

This method is based on standards like ASTM D4303 and ISO 105-B02 and uses a xenon arc
lamp to replicate the full spectrum of sunlight.[10][11]

o Objective: To assess the change in color of Pigment Red 7 under simulated sunlight and
controlled environmental conditions.

o Apparatus: A xenon arc weathering chamber equipped with appropriate light filters (to
simulate daylight through glass), and controls for irradiance, temperature, and humidity.[12]

o Sample Preparation: The pigment is dispersed into a specific matrix (e.g., a polymer, coating,
or ink base) at a defined concentration. The mixture is then applied as a uniform film onto a
standardized panel or substrate.

o Exposure Conditions: The prepared samples are placed in the weathering chamber
alongside a set of Blue Wool standards for reference.[5] Key parameters are set and
monitored, as detailed in Table 3.

Table 3: Typical Xenon Arc Test Conditions

Parameter Setpoint Standard Reference
Irradiance 0.35-0.55W/im? @ 340 nm  ASTM D4303[10]
Black Panel Temperature 63+3°C ISO 105-B02

Relative Humidity 50 + 10 % ASTM D4303[10]

| Light/Dark Cycle | Continuous light or specified cycles | ASTM D4303[10] |
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e Procedure:
o An unexposed control sample is stored in a dark, climate-controlled environment.
o Test samples are placed in the chamber and exposed to the xenon arc light.
o Samples are periodically removed at specified intervals for evaluation.

o Evaluation: The color of the exposed samples is measured using a spectrophotometer or
colorimeter and compared to the unexposed control. The total color difference (AE*) is
calculated. The fading is also compared against the Blue Wool standards to assign a
lightfastness rating.[5]
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Caption: Experimental workflow for accelerated lightfastness testing.
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Analytical Methods for Degradation Analysis

To understand the chemical changes occurring during photodegradation, several analytical
techniques are used.

o UV-Visible (UV-Vis) Spectrophotometry: This is the primary technique for monitoring color
change.[13] Degradation is observed as a decrease in absorbance at the pigment's
maximum absorption wavelength (Amax) or a shift in the Amax, indicating a change in the
chromophore's structure.[3][9]

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis identifies changes in the
functional groups of the pigment molecule.[14] The disappearance of peaks corresponding to
the azo group (N=N stretching) and C-N bonds, or the appearance of new peaks such as O-
H bending (from oxidation products), provides direct evidence of the degradation pathway.
[14][15]

Analytical Assessment

Exposed Pigment Sample

UV-Vis Spectrophotometry FTIR Spectroscopy

Quantify Color Fade (AE*) Identify Chemical Bond Changes
Identify Spectral Shifts (e.g., Azo bond cleavage)
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Caption: Logical workflow for the analytical assessment of pigment degradation.

Conclusion

C.1. Pigment Red 7 exhibits very good to excellent lightfastness, with a Blue Wool Scale rating
of 7-8.[1] Its degradation is primarily initiated by UV radiation, leading to the oxidative cleavage
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of its defining monoazo bond. The stability and degradation pathway can be significantly
influenced by the pigment's immediate chemical environment, including the binder system and
the presence of reactive chemical species. For accurate and reliable assessment of its
performance in a given application, standardized accelerated weathering tests coupled with
analytical techniques like UV-Vis and FTIR spectroscopy are essential. These methods provide
critical data for formulation development and long-term product stability predictions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Light Stability and Degradation of Pigment Red 7: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170729#light-stability-and-degradation-of-red-7-
pigment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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